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Compound of Interest

Compound Name: Ent-toddalolactone

Cat. No.: B12103000 Get Quote

In-Depth Technical Guide to ent-Toddalolactone
For Researchers, Scientists, and Drug Development Professionals

Abstract
ent-Toddalolactone, a natural coumarin, presents a compelling profile for scientific

investigation, particularly in the realm of oncology. Isolated from the medicinal plant Toddalia

asiatica, this chiral molecule has garnered attention for its potential biological activities. This

technical guide provides a comprehensive overview of ent-toddalolactone, detailing its

chemical structure, physicochemical properties, and the experimental protocols for its isolation

and characterization. Furthermore, this document summarizes its known biological effects and

explores the putative signaling pathways involved in its mechanism of action, offering a

valuable resource for researchers and professionals in drug discovery and development.

Chemical Identity and Structure
ent-Toddalolactone is the (S)-enantiomer of toddalolactone. Its chemical structure is

characterized by a coumarin core substituted with two methoxy groups and a dihydroxy-

methylbutyl side chain.

IUPAC Name: 6-[(2S)-2,3-dihydroxy-3-methylbutyl]-5,7-dimethoxychromen-2-one[1]

SMILES String:CC(C)(--INVALID-LINK--cc2OC(=O)C=Cc2c1OC)O)O
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The structural elucidation of ent-toddalolactone was accomplished through extensive

spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS), and by comparison with its known enantiomer, toddalolactone.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₆H₂₀O₆ [1]

Molecular Weight 308.33 g/mol [1]

Boiling Point 530.0±50.0 °C at 760 mmHg [1]

Density 1.3±0.1 g/cm³ [1]

InChI Key
GLWPLQBQHWYKRK-

ZDUSSCGKSA-N
[1]

Experimental Protocols
Isolation of ent-Toddalolactone from Toddalia asiatica
The isolation of ent-toddalolactone has been reported as part of a broader phytochemical

analysis of the roots of Toddalia asiatica. A general procedure, based on the work of Lin et al.

(2014), is outlined below.[2]

Workflow for the Isolation of ent-Toddalolactone:
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Extraction

Fractionation

Chromatographic Separation

Dried roots of Toddalia asiatica

Maceration with 95% Ethanol

Crude Ethanol Extract

Solvent-Solvent Partitioning
(e.g., with ethyl acetate and water)

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Reversed-Phase HPLC

ent-Toddalolactone
(>95% purity)

Figure 1. General workflow for the isolation of ent-toddalolactone.
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Potential Signaling Pathways
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Figure 2. Hypothesized signaling pathways modulated by ent-toddalolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [what is the chemical structure of ent-toddalolactone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12103000#what-is-the-chemical-structure-of-ent-
toddalolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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